Cas no 213739-25-4 (Carbamic acid,[(methylamino)(methylthio)methylene]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(methylamino)(methylthio)methylene]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 213739-25-4
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 242754
• Update Time: 2025-04-19

Carbamic acid,[(methylamino)(methylthio)methylene]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(methylamino)(methylthio)methylene]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(methylamino)(methylthio)methylene]-, 1,1-dimethylethyl ester
• Carbamic acid, N-[(methylimino)(methylthio)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C8H16N2O2S/c1-8(2,3)12-7(11)10-6(9-4)13-5/h1-5H3,(H,9,10,11)
• InChI Key： FKDGOCSARFVKDO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(=NC)SC

Computed Properties

• Exact Mass: 204.09338
• Monoisotopic Mass: 204.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2

Experimental Properties

• PSA: 50.69